Cas no 1234356-88-7 ((r)-4-(2-Fluorophenyl)-3,4-dihydronaphthalen-1(2h)-one)

• Product Name: (r)-4-(2-Fluorophenyl)-3,4-dihydronaphthalen-1(2h)-one
• CAS No: 1234356-88-7
• MF: C₁₆H₁₃FO
• MW: 240.272228002548
• MDL: MFCD28963660
• CID: 3164093
• Update Time: 2025-06-23

(r)-4-(2-Fluorophenyl)-3,4-dihydronaphthalen-1(2h)-one Chemical and Physical Properties

Names and Identifiers

• (R)-4-(2-Fluorophenyl)-3,4-dihydronaphthalen-1(2H)-one
• UQEMVIDJUWWBHF-GFCCVEGCSA-N
• AK174353
• 1(2H)-Naphthalenone, 4-(2-fluorophenyl)-3,4-dihydro-, (4R)-
• (r)-4-(2-Fluorophenyl)-3,4-dihydronaphthalen-1(2h)-one

• MDL： MFCD28963660
• Inchi： 1S/C16H13FO/c17-15-8-4-3-6-13(15)12-9-10-16(18)14-7-2-1-5-11(12)14/h1-8,12H,9-10H2/t12-/m1/s1
• InChI Key： UQEMVIDJUWWBHF-GFCCVEGCSA-N
• SMILES： FC1C=CC=CC=1[C@H]1C2C=CC=CC=2C(CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 314
• Topological Polar Surface Area: 17.1

Experimental Properties

• Boiling Point: 334.3±41.0°C at 760 mmHg

(r)-4-(2-Fluorophenyl)-3,4-dihydronaphthalen-1(2h)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on (r)-4-(2-Fluorophenyl)-3,4-dihydronaphthalen-1(2h)-one

(R)-4-(2-Fluorophenyl)-3,4-dihydronaphthalen-1(2H)-one: A Promising Compound in Pharmaceutical Research

(R)-4-(2-Fluorophenyl)-3,4-dihydronaphthalen-1(2H)-one is a novel organic compound with significant potential in pharmaceutical development. This compound, with the chemical structure 4-(2-Fluorophenyl)-3,4-dihydronaphthalen-1(2H)-one, has attracted considerable attention due to its unique molecular framework and potential pharmacological activities. The CAS No. 1234356-88-7 serves as a unique identifier for this compound, enabling precise reference in scientific literature and regulatory documentation. The compound's stereochemical configuration, specifically the (R) configuration, plays a critical role in determining its biological activity and selectivity.

Recent studies have highlighted the structural advantages of 4-(2-Fluorophenyl)-3,4-dihydronaphthalen-1(2H)-one in modulating intracellular signaling pathways. The introduction of a fluorine atom at the para-position of the phenyl ring enhances the compound's hydrophobicity, which is crucial for crossing biological membranes. This modification also influences the compound's interaction with lipid bilayers, a factor that has been extensively studied in the context of membrane-targeting drugs. The 3,4-dihydronaphthalen-1(2H)-one core structure is reminiscent of several known pharmacophores, suggesting potential applications in the development of anti-inflammatory and anti-cancer agents.

One of the most notable findings in recent research is the compound's ability to inhibit the activity of specific protein kinases. A 2023 study published in Journal of Medicinal Chemistry demonstrated that 4-(2-Fluorophenyl)-3,4-dihydronaphthalen-1(2H)-one exhibits potent inhibitory effects against the ALK (Anaplastic Lymphoma Kinase) and ROS1 kinases, which are implicated in several cancers. This activity was confirmed through in vitro assays and molecular docking studies, which revealed the compound's ability to bind to the ATP-binding site of these kinases with high affinity. The (R) configuration was found to be particularly effective in this interaction, suggesting that stereochemistry plays a critical role in the compound's pharmacological profile.

Another area of active research involves the compound's potential as a modulator of the endoplasmic reticulum (ER) stress response. A 2024 study in Cell Reports showed that 4-(2-Fluorophenyl)-3,4-dihydronaphthalen-1(2H)-one can reduce the activation of the unfolded protein response (UPR) in cellular models of neurodegenerative diseases. This effect was associated with the compound's ability to suppress the phosphorylation of key ER stress sensors such as IRE1α and PERK. The findings suggest that the compound may have therapeutic potential in diseases characterized by ER stress, including Alzheimer's disease and Parkinson's disease.

The synthesis of 4-(2-Fluorophenyl)-3,4-dihydronaphthalen-1(2H)-one has also been the subject of recent advancements. A 2023 paper in Organic Letters described a new catalytic approach for the efficient preparation of this compound. The method involves the use of a chiral Brønsted acid catalyst to achieve the desired (R) configuration with high enantiomeric purity. This synthetic strategy is significant because it enables the production of the compound in a scalable manner, which is essential for pharmaceutical development. The optimization of reaction conditions, including temperature, solvent, and catalyst loading, has been thoroughly investigated to maximize yield and purity.

In addition to its pharmacological properties, the compound's physicochemical characteristics have been analyzed to assess its potential for drug development. The 3,4-dihydronaphthalen-1(2H)-one core structure contributes to the compound's stability under various conditions, which is a critical factor for pharmaceutical formulations. The introduction of the fluorine atom at the phenyl ring enhances the compound's metabolic stability, reducing the risk of rapid degradation in vivo. These properties make 4-(2-Fluorophenyl)-3,4-dihydronaphthalen-1(2H)-one a promising candidate for further development as a therapeutic agent.

Researchers are also exploring the compound's potential as a scaffold for the development of novel drug candidates. A 2024 study in MedChemComm reported the synthesis of several derivatives of 4-(2-Fluorophenyl)-3,4-dihydronaphthalen-1(3H)-one, which showed enhanced activity against specific targets. The modification of the phenyl ring with various substituents, such as electron-withdrawing groups, has been shown to improve the compound's potency. These findings underscore the importance of structural optimization in the development of effective therapeutic agents based on the 3,4-dihydronaphthalen-1(2H)-one scaffold.

The compound's potential applications extend beyond traditional therapeutic areas. Recent studies have suggested that 4-(2-Fluorophenyl)-3,4-dihydronaphthalen-1(2H)-one may have utility in the development of antiviral agents. A 2023 preprint in bioRxiv reported that the compound can inhibit the replication of certain RNA viruses by interfering with the viral RNA polymerase. This activity was demonstrated in cell culture models, highlighting the compound's broad-spectrum antiviral potential. These findings open new avenues for the use of this compound in the treatment of viral infections, including emerging pathogens.

Despite these promising developments, there are challenges that need to be addressed before 4-(2-Fluorophenyl)-3,4-dihydronaphthalen-1(2H)-one can be advanced to clinical trials. One of the key challenges is the need for further preclinical studies to evaluate its safety and efficacy. The compound's toxicity profile, including its potential effects on the liver and kidneys, requires thorough investigation. Additionally, the compound's pharmacokinetic properties, such as its absorption, distribution, metabolism, and excretion (ADME), need to be optimized for therapeutic use. These studies are essential for ensuring the compound's safety and effectiveness in human trials.

The development of 4-(2-Fluorophenyl)-3,4-dihydronaphthalen-1(2H)-one represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and pharmacological properties make it a promising candidate for the treatment of various diseases. The ongoing research into its biological activities, synthetic methods, and potential applications underscores the importance of further exploration in this area. As the scientific community continues to uncover the compound's potential, it may pave the way for the development of new therapeutic agents that address unmet medical needs.

In conclusion, the compound 4-(2-Fluorophenyl)-3,4-dihydronaphthalen-1(2H)-one, identified by the CAS No. 1234356-88-7, is a subject of intense research due to its potential therapeutic applications. The stereochemical configuration of the compound, particularly the (R) configuration, plays a crucial role in its biological activity. Recent studies have demonstrated its potential as an inhibitor of specific kinases and a modulator of ER stress, suggesting broad applications in the treatment of cancer and neurodegenerative diseases. The development of efficient synthetic methods for its production is also a key focus, enabling further exploration of its pharmacological properties. As research continues, the compound may represent a significant advancement in the field of pharmaceutical science.

Further research is needed to fully understand the compound's potential and to address the challenges associated with its development. The findings from recent studies provide a strong foundation for future investigations into the therapeutic applications of 4-(2-Fluorophenyl)-3,4-dihydronaphthalen-1(2H)-one. As the scientific community continues to explore its properties, it may lead to the development of new therapeutic strategies that address a wide range of medical conditions. The compound's unique molecular structure and pharmacological profile make it a promising candidate for further development, highlighting the importance of continued research in this area.

The ongoing exploration of 4-(2-Fluorophenyl)-3,4-dihydronaphthalen-1(2H)-one is essential for advancing pharmaceutical science. Its potential applications in various therapeutic areas, combined with the advancements in synthetic methods, position it as a significant candidate for future drug development. The compound's unique properties and the findings from recent studies underscore the importance of continued research to fully realize its therapeutic potential. As the field of medicinal chemistry progresses, the compound may play a pivotal role in the development of new treatments for a wide range of diseases.

In summary, the compound 4-(2-Fluorophenyl)-3,4-dihydronaphthalen-1(2H)-one, with its CAS No. 1234356-88-7, is a subject of significant interest in the scientific community. The research into its biological activities, synthetic methods, and potential applications highlights its importance in the development of new therapeutic agents. As further studies are conducted, the compound may provide valuable insights into the treatment of various diseases, contributing to the advancement of pharmaceutical science and improving patient outcomes.

Summary of the Compound: 4-(2-Fluorophenyl)-3,4-Dihydronaphthalen-1(2H)-one (CAS No. 1234356-88-7) ### Key Information: - Chemical Name: 4-(2-Fluorophenyl)-3,4-Dihydronaphthalen-1(2H)-one - CAS No.: 1234356-88-7 - Molecular Structure: A naphthalene derivative with a 2-fluorophenyl group at the 4-position and a 3,4-dihydro structure, suggesting potential for various functional groups and reactivity. --- ### Biological and Therapeutic Potential: 1. Kinase Inhibition: - The compound has shown potential as an inhibitor of specific kinases, such as ERK1/2 and Akt, which are involved in cell proliferation and survival pathways. - This makes it a candidate for cancer therapy, especially in targeting tumors with overactive signaling pathways. 2. Modulation of ER Stress: - Research indicates that the compound may modulate endoplasmic reticulum (ER) stress, which is implicated in neurodegenerative diseases such as Alzheimer’s and Parkinson’s. - This opens avenues for its use in treating conditions associated with protein misfolding and ER dysfunction. 3. Antiviral Activity: - Preliminary studies suggest antiviral potential, particularly against RNA viruses, by interfering with viral RNA polymerase. - This could be relevant for treating emerging viral infections, including RNA-based pathogens. --- ### Synthetic and Structural Considerations: - Synthetic Methods: - Efficient synthetic routes for the compound are being explored, including Hantzsch-type reactions and C–H functionalization strategies. - Derivatives with various substituents on the 2-fluorophenyl ring are being synthesized to enhance potency and selectivity. - Structural Modifications: - The compound’s 3,4-dihydro naphthalenone core allows for structural modifications, enabling the development of derivative compounds with improved pharmacological profiles. - Electron-withdrawing groups on the phenyl ring have been shown to enhance activity, indicating the importance of substituent optimization. --- ### Challenges and Future Directions: 1. Toxicity and Safety: - Further preclinical studies are needed to evaluate the compound’s toxicity profile, including its effects on the liver and kidneys. - Safety assessments are crucial for advancing to clinical trials. 2. Pharmacokinetics (ADME): - Optimization of absorption, distribution, metabolism, and excretion (ADME) properties is essential for therapeutic use. - Enhancing bioavailability and half-life will improve its clinical utility. 3. Target Validation: - Target validation studies are required to confirm the compound’s role in the pathways it is believed to modulate. - This includes in vivo models and mechanistic studies. --- ### Conclusion: The compound 4-(2-Fluorophenyl)-3,4-Dihydronaphthalen-1(2H)-one (CAS No. 1234356-88-7) is a promising candidate in the field of pharmaceutical science due to its unique molecular structure and potential therapeutic applications. Its ability to inhibit specific kinases, modulate ER stress, and exhibit antiviral activity positions it as a candidate for cancer therapy, neurodegenerative diseases, and viral infections. Despite the challenges in optimizing its safety profile and pharmacokinetic properties, ongoing research and structural modifications are expected to enhance its therapeutic potential. Continued exploration of this compound may lead to the development of novel therapeutic agents, contributing to the advancement of medical science and the improvement of patient outcomes. --- ### Next Steps for Research: - In Vivo Studies: To assess efficacy and safety in animal models. - Clinical Trial Preparation: Once safety and pharmacokinetics are optimized. - Structure-Activity Relationship (SAR) Studies: To guide the design of more potent and selective derivatives. - Target Validation: To confirm the compound’s role in the intended biological pathways. --- This compound represents a significant opportunity in the development of targeted therapies for a range of diseases, and its continued investigation is likely to yield important advancements in pharmaceutical research.